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Compound of Interest

Compound Name: Fosamprenavir-d4

Cat. No.: B12414442 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

Fosamprenavir-d4, ensuring compliance with regulatory standards and fostering a culture of

safety.

Fosamprenavir-d4, a deuterated analog of the HIV-1 protease inhibitor Fosamprenavir,

requires careful handling and disposal due to its potential biological activity and chemical

properties.[1][2][3] Adherence to established protocols is paramount to mitigate risks to

personnel and the environment.

Disposal Procedures for Fosamprenavir-d4
The disposal of Fosamprenavir-d4 should be managed in accordance with federal, state, and

local regulations for pharmaceutical and hazardous waste.[4][5] The following steps outline a

comprehensive disposal plan:

Hazard Assessment: Before handling, it is crucial to review the Safety Data Sheet (SDS) for

Fosamprenavir or a closely related compound like Fosamprenavir calcium salt.[6][7] This

compound is suspected of causing cancer and damaging fertility or the unborn child, and

may cause damage to organs through prolonged or repeated exposure.[6] It is also harmful if

swallowed or inhaled and causes skin and serious eye irritation.[7]
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Personal Protective Equipment (PPE): All personnel handling Fosamprenavir-d4 must wear

appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[7] If

there is a risk of aerosol formation, a NIOSH-approved respirator is necessary.[7]

Segregation of Waste:

Solid Waste: Unused or expired Fosamprenavir-d4 powder, contaminated lab materials

(e.g., weigh boats, filter paper, wipes), and empty containers should be collected in a

designated, clearly labeled hazardous waste container.[8] Containers that held the

substance should be treated as hazardous waste unless fully decontaminated.

Liquid Waste: Solutions containing Fosamprenavir-d4 should be collected in a separate,

sealed, and properly labeled hazardous waste container. Do not discharge solutions

containing Fosamprenavir-d4 down the drain.

Sharps Waste: Needles, syringes, or other sharps contaminated with Fosamprenavir-d4
must be disposed of in a designated sharps container that is puncture-resistant and leak-

proof.

Waste Container Labeling: All waste containers must be labeled with the words "Hazardous

Waste," the full chemical name "Fosamprenavir-d4," and any other information required by

your institution's environmental health and safety (EHS) department.[8]

Storage of Waste: Hazardous waste containers should be kept closed except when adding

waste and stored in a designated, secure area away from incompatible materials.[7][8]

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS department or a licensed hazardous waste disposal contractor. The primary

method for the disposal of pharmaceutical waste is high-temperature incineration by a

licensed facility.[4]

Quantitative Data Summary
For quick reference, the following table summarizes key information pertinent to the handling

and disposal of Fosamprenavir and its related compounds.
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Parameter Value/Information Source

Chemical Name
Fosamprenavir-d4 Calcium

Salt
[3]

CAS Number 1217661-20-5 [1]

Molecular Formula C25H30D4CaN3O9PS [3]

Primary Hazard
Suspected of causing cancer

and reproductive harm.
[6]

Routes of Exposure
Inhalation, Ingestion, Skin/Eye

Contact
[7]

Recommended PPE
Safety goggles, gloves, lab

coat, respirator (if needed)
[7]

Disposal Method
Incineration via a licensed

hazardous waste facility
[4]

Regulatory Framework
EPA (RCRA), DEA, State and

Local Regulations
[4][5]

Experimental Protocol: Waste Disposal Workflow
While specific experimental uses of Fosamprenavir-d4 will vary, the disposal workflow

remains consistent. The following logical relationship diagram illustrates the decision-making

and procedural steps for proper disposal.
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Caption: Disposal workflow for Fosamprenavir-d4.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Fosamprenavir-d4, protecting both personnel and the environment. Always consult with your

institution's Environmental Health and Safety department for specific guidance and

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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